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Compound of Interest

Compound Name: Mepivacaine Hydrochloride

Cat. No.: B001218

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the core physicochemical properties of
mepivacaine hydrochloride powder for laboratory applications. It includes quantitative data,
detailed experimental protocols for property determination, and diagrams illustrating its
mechanism of action and analytical workflows.

General Physicochemical Properties

Mepivacaine hydrochloride is an amide-type local anesthetic.[1][2] It presents as a white,
odorless, crystalline powder.[3][4][5] This form enhances its stability and solubility for use in
agueous solutions.[1]

Table 1: General Properties of Mepivacaine Hydrochloride
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Property

Value

Reference

Chemical Name

N-(2,6-Dimethylphenyl)-1-
methylpiperidine-2-
carboxamide hydrochloride

[4]

Molecular Formula

C1s5H22N20-HCI

[3]

Molecular Weight 282.81 g/mol [61[7]
CAS Number 1722-62-9 [3]
Appearance White crystalline powder [1][3]

Thermodynamic and Acidity Properties

The melting point and pKa are critical parameters for identity, purity, and formulation

development.

Table 2: Thermodynamic and Acidity Data

Property Value Reference

Melting Point Approx. 2§§OC (with [31[61[8]
decomposition)[3]

262 - 264°C[6]

263°CJ[3]

pKa 7.7 [9]

pH (1% solution) 5.0 [6]

pH (2% solution) 4.5 [4]

Solubility Profile

Mepivacaine hydrochloride's solubility is essential for preparing solutions for analysis and

formulation.
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Table 3: Solubility of Mepivacaine Hydrochloride

Solvent Solubility Reference
Water Freely soluble / Soluble [B11411518]1[10]
Methanol Freely soluble / Soluble [31[41[8]
Ethanol (99.5%) Sparingly soluble [3]

Acetic Acid (100%) Soluble [3]

Diethyl Ether Practically insoluble [3]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and quantification of mepivacaine
hydrochloride.

Table 4: Key Spectroscopic Data

. Key Wavelengths /
Technique Reference
Wavenumbers

o Maxima between 261-265 nm
UV-Vis (in 1 mol/L HCI) [3]
and 270-273 nm

Infrared (IR) Conforms to reference spectra  [3][11][12]

Mechanism of Action: Sodium Channel Blockade

Mepivacaine functions by blocking voltage-gated sodium channels on the intracellular surface
of nerve axons.[2][13] This action prevents the influx of sodium ions, which is necessary for the
depolarization and propagation of action potentials, thereby blocking nerve impulses and
inducing local anesthesia.[2][9][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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